ethyl {[4-(acetylamino)-2,5-dimethoxyphenyl]hydrazono}(cyano)acetate

• IUPAC Name: ethyl (2E)-2-[(4-acetamido-2,5-dimethoxyphenyl)hydrazinylidene]-2-cyanoacetate
• InChI: InChI=1S/C15H18N4O5/c1-5-24-15(21)12(8-16)19-18-11-7-13(22-3)10(17-9(2)20)6-14(11)23-4/h6-7,18H,5H2,1-4H3,(H,17,20)/b19-12+
• InChI Key: LIRORFKJVINGRT-XDHOZWIPSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=C(C(=C1)OC)NC(=O)C)OC)C#N
• Isomeric SMILES: CCOC(=O)/C(=N/NC1=C(C=C(C(=C1)OC)NC(=O)C)OC)/C#N
• Molecular Formula: C15H18N4O5
• Molecular Weight: 334.33 g/mol

Description

Ethyl cyanoacetate is an organic compound that contains a carboxylate ester and a nitrile. It is a colorless liquid with a pleasant odor. This material is useful as a starting material for synthesis due to its variety of functional groups and chemical reactivity.

Synthesis Analysis

Ethyl cyanoacetate may be prepared in various ways: Kolbe nitrile synthesis using ethyl chloroacetate and sodium cyanide. Fischer esterification of cyanoacetic acid with ethanol in the presence of a strong mineral acids (e.g., concentrated sulfuric acid). The cyanoacetic acid can be prepared via Kolbe nitrile synthesis using sodium chloroacetate and sodium cyanide.

Molecular Structure Analysis

The molecular structure of ethyl cyanoacetate consists of a carboxylate ester and a nitrile. It has a molecular weight of 113.11 g/mol.

Chemical Reactions Analysis

Ethyl cyanoacetate is a versatile synthetic building block for a variety of functional and pharmacologically active substances. It contains an acidic methylene group, flanked by both the nitrile and carbonyl, and so can be used in condensation reactions like the Knoevenagel condensation or the Michael addition.

Physical And Chemical Properties Analysis

Ethyl cyanoacetate is a colorless liquid with a pleasant odor. It has a density of 1.063 g/mL at 25 °C. The vapor pressure follows the Antoine equation log 10 (P) = A− (B/ (T+C)) (P in bar, T in K) with A = 7.46724, B = 3693.663 and C = 16.138 in the temperature range from 341 to 479 K.

Mechanism of Action

A three-component cascade reaction involving 2-alkenyl aniline, aldehydes, and ethyl cyanoacetate in the presence of DBU to synthesize highly substituted 1,2,3,4-tetrahydroquinolines is reported. The reaction proceeded through the Knoevenagel condensation of ethyl cyanoacetate with aldehydes followed by the aza-Michael–Michael addition with 2-alkenyl anilines to prepare the tetrahydroquinoline scaffolds.

Safety and Hazards

Ethyl cyanoacetate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation.